Cas no 649727-10-6 (1H-Pyrrole-3-carboxylic acid, 1-(5-quinolinyl)-, methyl ester)

• Product Name: 1H-Pyrrole-3-carboxylic acid, 1-(5-quinolinyl)-, methyl ester
• CAS No: 649727-10-6
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 410511
• PubChem ID: 127262546
• Update Time: 2025-04-19

1H-Pyrrole-3-carboxylic acid, 1-(5-quinolinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 1-(5-quinolinyl)-, methyl ester
• methyl 1-quinolin-5-ylpyrrole-3-carboxylate
• Quinolin-5-ylmethyl 1H-pyrrole-3-carboxylate
• 649727-10-6

• Inchi： 1S/C15H12N2O2/c18-15(11-6-8-16-9-11)19-10-12-3-1-5-14-13(12)4-2-7-17-14/h1-9,16H,10H2
• InChI Key： ZQONJKGDNLXDCH-UHFFFAOYSA-N
• SMILES： O(C(C1C=CNC=1)=O)CC1=CC=CC2C1=CC=CN=2

Computed Properties

• Exact Mass: 252.08996
• Monoisotopic Mass: 252.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 44.12